2-(2-fluorobenzyl)-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C18H13FN4O/c19-15-9-5-4-8-14(15)12-22-18(24)23-17(21-22)11-10-16(20-23)13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key: LTAFWEVFWRHZDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC4=CC=CC=C4F)C=C2
• Molecular Formula: C18H13FN4O
• Molecular Weight: 320.3 g/mol

Description

The [1,2,4]triazolo[4,3-b]pyridazine compounds are a class of energetic materials. They are synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Synthesis Analysis

The synthesis of these compounds involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials. In a similar compound, 6H-1,2,4-triazino[4,3-b]1,2,4-triazolo[3,4-f]-pyridazine, the ring system was prepared either by ring closure of 1-(1-ethoxycarbonylethylene)-2-(1,2,4-triazolo[4,3-b]pyridazinyl-6)-hydrazine derivatives in polyphosphoric acid or of a hydrazine derived from pyridazino-1,2,4-triazine under the action of triethyl orthoformate.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of [1,2,4]triazolo[4,3-b]pyridazine rings.

Physical And Chemical Properties Analysis

These compounds exhibit excellent insensitivity toward external stimuli and very good calculated detonation performance. They also show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%.

Future Directions

Attempts were made to design next-generation fused ring energetic materials for different applications as an alternating kind or site of the substituent group.